(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)(4-(pyridazin-3-yloxy)piperidin-1-yl)methanone

• IUPAC Name: 2,3-dihydro-1,4-benzodioxin-3-yl-(4-pyridazin-3-yloxypiperidin-1-yl)methanone
• InChI: InChI=1S/C18H19N3O4/c22-18(16-12-23-14-4-1-2-5-15(14)25-16)21-10-7-13(8-11-21)24-17-6-3-9-19-20-17/h1-6,9,13,16H,7-8,10-12H2
• InChI Key: UNVMXVODTIBTGN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=NN=CC=C2)C(=O)C3COC4=CC=CC=C4O3
• Molecular Formula: C18H19N3O4
• Molecular Weight: 341.4 g/mol
• CAS No.: 1797128-07-4

Description

“(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)(4-(pyridazin-3-yloxy)piperidin-1-yl)methanone” is a chemical compound that has been mentioned in the context of organic chemistry. It has been associated with the synthesis of Doxazosin, a medication used to treat high blood pressure and symptoms of an enlarged prostate.

Scientific Research Applications

Synthesis and Biological Activities

Research has shown that compounds with similar chemical frameworks to "(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)(4-(pyridazin-3-yloxy)piperidin-1-yl)methanone" are often synthesized for their potential biological activities. For instance, the synthesis and antimicrobial activity of new pyridine derivatives have been explored, indicating a methodological approach to creating compounds with potential for treating bacterial and fungal infections (Patel, Agravat, & Shaikh, 2011).

Antimicrobial and Antioxidant Properties

Compounds with benzodioxin and piperidinyl moieties have been evaluated for their antimicrobial and antioxidant activities. The structurally related compounds demonstrate variable and modest activity against investigated strains, suggesting potential for pharmaceutical applications in combating microbial infections and oxidative stress (Bassyouni et al., 2012).

Antiproliferative Activity

The structural analysis and antiproliferative activity of heterocyclic compounds, including those with benzodioxin and piperidinyl segments, highlight the significance of these molecules in cancer research. The detailed structural characterization supports the understanding of their interaction with biological targets, potentially leading to new cancer therapies (Prasad et al., 2018).

Molecular Interaction Studies

Research on compounds featuring aromatic rings and piperidinyl groups focuses on their interaction with specific receptors, illustrating the compound's relevance in drug design and pharmacology. These studies contribute to a deeper understanding of how structural features influence binding affinity and activity, informing the development of more effective therapeutic agents (Shim et al., 2002).